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Compound of Interest

Compound Name: Edifenphos

Cat. No.: B052163

Introduction

Edifenphos is an organophosphate fungicide used to protect various crops. Due to potential
health risks associated with pesticide residues in food, regulatory bodies worldwide have
established maximum residue limits (MRLS).[1] Accurate and sensitive analytical methods are
crucial for monitoring these residues to ensure food safety.[1][2][3] This application note details
a robust and validated method for the quantitative analysis of Edifenphos residues in food
matrices using gas chromatography (GC) coupled with a Flame Photometric Detector (FPD) or
a Mass Spectrometer (MS). The protocol incorporates the widely adopted QUEChERS (Quick,
Easy, Cheap, Effective, Rugged, and Safe) method for sample preparation, ensuring high
recovery and removal of matrix interferences.[4][5][6][7][8]

Principle

The methodology involves the extraction of Edifenphos residues from a homogenized sample
using acetonitrile, followed by a cleanup step using dispersive solid-phase extraction (dSPE).
[5][6] The final extract is then analyzed by a gas chromatograph equipped with a suitable
detector. As an organophosphate pesticide, Edifenphos can be selectively and sensitively
detected using a Flame Photometric Detector (FPD) in phosphorus mode or confirmed with a
Mass Spectrometer (MS).[9][10][11]

Experimental Protocol

1. Sample Preparation (QUEChERS Method)
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The QUEChERS method is a streamlined approach for extracting pesticide residues from food
samples.[5][7][8]

e Homogenization: A representative 10-15 g sample of the food commodity is homogenized to
ensure uniformity.[3][4] For dry samples, a wetting step with deionized water may be
necessary prior to homogenization.[7]

o Extraction:

o Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

o Add 10 mL of acetonitrile.[7]

o Add the appropriate QUEChERS extraction salt packet (e.g., 4 g MgS0O4, 1 g NaCl, 1 g
trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate - EN 15662
method).[7][12]

o Shake vigorously for 1 minute to ensure thorough mixing and extraction of the analyte into
the acetonitrile layer.[3][13]

o Centrifuge at 23000 x g for 5 minutes.[3][13]

o Dispersive Solid-Phase Extraction (dSPE) Cleanup:

o Transfer an aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing a
mixture of primary secondary amine (PSA) to remove organic acids and sugars, C18 to
remove non-polar interferences, and MgSOa to remove excess water.[5][6][7]

o Vortex for 30 seconds.[3][7]

o Centrifuge for 5 minutes.[3]

o The resulting supernatant is the final extract for GC analysis.

2. Gas Chromatography (GC) Conditions

The following are typical GC conditions for the analysis of organophosphate pesticides like
Edifenphos.
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Parameter Condition
Gas Chromatograph Agilent 7890 GC or equivalent
DB-5MS Ul capillary column (30 m x 0.25 mm,
Column )
0.25 um) or equivalent[13][14]
Injector Splitless mode[13]
Injector Temperature 250 - 280°CJ[13][15]
) Helium at a constant flow of 1.0 - 1.3 mL/min[13]
Carrier Gas
[15]
Initial 60°C for 1 min, ramp to 170°C at
Oven Temperature Program 40°C/min, then to 310°C at 10°C/min, hold for
2.25 min[13]
Injection Volume 1L

3. Detector Conditions
o Flame Photometric Detector (FPD):

o Mode: Phosphorus

o Temperature: 250 - 300°C

o Gases: Hydrogen and Air as per manufacturer's specifications.
e Mass Spectrometer (MS/MS):

o lon Source: Electron lonization (EI)[13]

o lon Source Temperature: 200 - 230°C

o Acquisition Mode: Selected lon Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
for higher selectivity and sensitivity.[14][16][17]

Data Presentation
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The following table summarizes typical performance data for multi-residue methods for

pesticides, which are indicative of the expected performance for Edifenphos analysis.

Parameter Typical Value Reference

Linearity (R?) >0.99 [15]

Limit of Detection (LOD) 0.005 - 0.01 mg/kg [O][11]

Limit of Quantification (LOQ) 0.01 - 0.05 mg/kg [16][18]

Recovery 70 - 120% [6]1[8]

Relative Standard Deviation

(RSD) <20% [8]
Visualizations

Experimental Workflow for Edifenphos Residue Analysis
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Sample Homogenization
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Caption: Workflow of Edifenphos residue analysis.
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Logical Relationship of Analytical Steps
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Caption: Key stages in the analytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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